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Compound of Interest

Compound Name: H-Pro-gly-gly-OH

CAS No.: 7561-25-3

Cat. No.: B1347114

Get Quote

Executive Summary
H-Pro-Gly-Gly-OH (Prolyl-Glycyl-Glycine) is a bioactive tripeptide primarily identified as a

degradation product of collagen (Types I, II, and IV). While structurally simple, its N-terminal

Proline residue confers unique steric constraints and stability risks—specifically

diketopiperazine (DKP) formation—that drug development professionals must mitigate during

formulation. This guide analyzes the peptide's molecular architecture, solution

thermodynamics, and provides a self-validating HILIC-MS protocol for its quantification.

Part 1: Molecular Architecture & Fundamental
Constants
The physicochemical behavior of H-Pro-Gly-Gly-OH is dominated by the pyrrolidine ring of the

N-terminal Proline and the high flexibility of the C-terminal Glycine pair. Unlike linear aliphatic

peptides, the N-terminal Proline restricts conformational freedom, impacting both receptor

binding and shelf-life stability.
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Property Specification

IUPAC Name

(2S)-1-[2-[(2-

aminoacetyl)amino]acetyl]pyrrolidine-2-

carboxylic acid

Sequence Pro-Gly-Gly (PGG)

CAS Number 2578-57-6 (Free Base)

Molecular Formula C₉H₁₅N₃O₄

Molecular Weight 229.23 g/mol

Monoisotopic Mass 229.1063 Da

Appearance White to off-white lyophilized powder

Physicochemical Constants
Parameter Value Technical Implication

Solubility (Water) > 50 mg/mL
Highly hydrophilic; suitable for

aqueous injectables.

Solubility (DMSO) Soluble
Useful for stock solutions to

inhibit hydrolysis.

pKa (α-NH₂) ~9.6 (Proline)
N-terminus is protonated at

physiological pH.

pKa (α-COOH) ~3.5
C-terminus is deprotonated at

physiological pH.

Isoelectric Point (pI) ~5.8 - 6.0
Zwitterionic at neutral pH; net

charge ≈ 0.

LogP (Hydrophobicity) -2.5 to -2.8

Negative value indicates poor

membrane permeability

without carriers.

Part 2: Solution Thermodynamics & Stability Risks
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The "Proline Effect" and Cyclization (Critical Insight)
Researchers often assume short peptides are stable at -20°C. However, H-Pro-Gly-Gly-OH
carries an intrinsic instability risk due to the Proline Effect.

The secondary amine of the N-terminal Proline is spatially positioned to attack the carbonyl

carbon of the adjacent Glycine residue (Residue 2). This nucleophilic attack is sterically favored

because the pyrrolidine ring locks the

angle, reducing the entropic cost of cyclization.

Mechanism:

Nucleophilic Attack: The N-terminal nitrogen attacks the amide carbonyl between Gly(2) and

Gly(3).

Cleavage: The peptide bond breaks, releasing the C-terminal Glycine.

Result: Formation of Cyclo(Pro-Gly) (a Diketopiperazine) and free Glycine.

Note: This reaction is accelerated at neutral-to-basic pH and elevated temperatures.

Degradation Pathway Diagram
The following diagram illustrates the primary degradation pathway that researchers must

monitor during stability testing.
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Click to download full resolution via product page

Caption: Autocatalytic degradation of H-Pro-Gly-Gly-OH into Cyclo(Pro-Gly) and Glycine via

diketopiperazine formation.

Storage Protocol
To prevent the pathway above:

Lyophilized State: Store at -20°C with desiccant. Glycine-rich peptides are hygroscopic;

moisture catalyzes cyclization.

Solution State: Acidify to pH < 4.0 (protonating the amine inhibits nucleophilic attack). Avoid

phosphate buffers at pH > 7.0 for long-term storage.

Part 3: Biological Context & Enzymatic Interface
Collagen Turnover Marker
H-Pro-Gly-Gly-OH is a specific metabolite of collagen turnover. The collagen triple helix is

composed of repeating Gly-X-Y motifs (often Gly-Pro-Hyp).

Generation: Matrix Metalloproteinases (MMP-1, MMP-8) cleave collagen fibrils.

Processing: Cytosolic peptidases further degrade fragments into tripeptides like Pro-Gly-Gly.

Enzymatic Susceptibility
Unlike PGP (Pro-Gly-Pro), which is resistant to many proteases due to the C-terminal Proline,

Pro-Gly-Gly is a substrate for:

Prolyl Aminopeptidase (EC 3.4.11.5): Specifically removes the N-terminal Proline.

Reaction: H-Pro-Gly-Gly-OH

Proline + Gly-Gly.

This susceptibility makes H-Pro-Gly-Gly-OH a transient metabolite rather than a long-lived

signaling molecule like PGP (a neutrophil chemoattractant).
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Part 4: Analytical Characterization (Self-Validating
Protocol)
Standard C18 Reverse Phase HPLC often fails to retain H-Pro-Gly-Gly-OH due to its high

polarity (LogP ~ -2.8) and lack of hydrophobic side chains. The peptide elutes in the void

volume.

Recommended Method: HILIC-MS (Hydrophilic Interaction Liquid Chromatography)

Experimental Workflow
This protocol utilizes HILIC to retain polar peptides, ensuring separation from salts and

degradation products (DKPs).

Sample Preparation
(Dissolve in 75% ACN / 25% Water)

Stationary Phase
Zwitterionic HILIC Column

(e.g., ZIC-HILIC, 2.1 x 100mm)

Detection (ESI-MS)
Positive Mode [M+H]+ = 230.1 m/z

Mobile Phase Gradient
A: 10mM NH4 Acetate (pH 4.5)

B: Acetonitrile

 Gradient 90% B -> 50% B

Validation Check
Confirm separation of PGG (230 m/z)

from Cyclo(PG) (154 m/z)

Click to download full resolution via product page
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Caption: HILIC-MS workflow for retaining and quantifying polar tripeptide H-Pro-Gly-Gly-OH.

Protocol Steps
Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC), 3.5 µm, 100 Å.

Mobile Phase A: 10 mM Ammonium Acetate, pH 4.5 (Buffer).

Mobile Phase B: 100% Acetonitrile.

Gradient: Isocratic hold at 90% B for 1 min, then linear gradient to 50% B over 10 mins.

Detection: ESI-MS in Positive Mode.

Target Ion: 230.1 m/z [M+H]⁺.

Interference Check: Monitor 155.1 m/z for Cyclo(Pro-Gly) to quantify degradation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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